![molecular formula C13H17N3O2 B8334620 2-t-Butyl-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid](/img/structure/B8334620.png)
2-t-Butyl-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
Cat. No. B8334620
M. Wt: 247.29 g/mol
InChI Key: CGLSHTLJSYIDHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07345180B2
Procedure details
3-Amino-5-t-butylpyrazole (1.6 g) and ethyl diacetoacetate (1.7 g) were dissolved in acetic acid (5 ml) and stirred for 3 hours at 120° C. The mixture was cooled to room temperature and concentrated under reduced pressure. Ethanol (10 ml) and 5 N sodium hydroxide solution (3 ml) were added to the residue and then stirred for 1 hour at 70° C. The mixture was cooled to room temperature, and water was added to the mixture which was then washed with ethyl acetate. 2 N Hydrochloric acid was added to the aqueous phase until it became acidic, and precipitated crystals were collected by filtration and washed with water and n-hexane. The product was dried under reduced pressure to give the title compound (2.1 g, Y.:78%) as white crystals.
Name
Yield
78%
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[CH:6]=[C:5]([C:7]([CH3:10])([CH3:9])[CH3:8])[NH:4][N:3]=1.CC[O:13][C:14]([CH:16]([C:20]([CH3:22])=O)[C:17]([CH3:19])=O)=[O:15]>C(O)(=O)C>[C:7]([C:5]1[CH:6]=[C:2]2[N:1]=[C:17]([CH3:19])[C:16]([C:14]([OH:15])=[O:13])=[C:20]([CH3:22])[N:3]2[N:4]=1)([CH3:10])([CH3:9])[CH3:8]
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Inputs
Step One
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Name
|
|
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Quantity
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1.6 g
|
|
Type
|
reactant
|
|
Smiles
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NC1=NNC(=C1)C(C)(C)C
|
|
Name
|
|
|
Quantity
|
1.7 g
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)C(C(=O)C)C(=O)C
|
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
120 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred for 3 hours at 120° C
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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The mixture was cooled to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
Ethanol (10 ml) and 5 N sodium hydroxide solution (3 ml) were added to the residue
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred for 1 hour at 70° C
|
|
Duration
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1 h
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was cooled to room temperature
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
water was added to the mixture which
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WASH
|
Type
|
WASH
|
|
Details
|
was then washed with ethyl acetate
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
2 N Hydrochloric acid was added to the aqueous phase until it
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
precipitated crystals
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
were collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water and n-hexane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The product was dried under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)C1=NN2C(N=C(C(=C2C)C(=O)O)C)=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.1 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 86% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
